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Compound of Interest

Compound Name: 4-Amino-2-methylbenzoic acid

Cat. No.: B184037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Amino-2-methylbenzoic acid (CAS No.

2486-75-1), a versatile chemical intermediate. It details its physicochemical properties,

synthesis, analytical characterization, and applications in various research and development

fields.

Physicochemical Properties
4-Amino-2-methylbenzoic acid, also known as 4-amino-o-toluic acid, is an aromatic amino

acid derivative.[1] Its core structure consists of a benzoic acid scaffold substituted with an

amino group and a methyl group.

Table 1: Physicochemical Data for 4-Amino-2-methylbenzoic Acid
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Property Value Source(s)

Molecular Weight 151.16 g/mol [2][3]

Molecular Formula C₈H₉NO₂ [2][3][4]

CAS Number 2486-75-1 [3][5]

Melting Point 160-165 °C [3]

Appearance
White powder; Light orange to

Yellow to Green powder/crystal
[1][5]

Purity >95% (Assay), >98.0% (HPLC) [1][3]

SMILES CC1=C(C=CC(=C1)N)C(=O)O [2]

| InChIKey | XRSQZFJLEPBPOZ-UHFFFAOYSA-N |[2][3] |

Chemical Structure
The structural arrangement of functional groups in 4-Amino-2-methylbenzoic acid makes it a

valuable building block in organic synthesis.

Caption: Chemical structure of 4-Amino-2-methylbenzoic acid.

Synthesis
A common synthesis route for 4-Amino-2-methylbenzoic acid involves the reduction of 2-

methyl-4-nitrobenzoic acid.[5]

General Synthesis Workflow:

Catalyst Preparation: A reaction cartridge containing a Palladium on Carbon (Pd/C) catalyst

is prepared and equilibrated.[5]

Reaction Setup: The system, typically a tubular reaction apparatus, is pressurized with

hydrogen.[5]
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Reactant Injection: A solution of the starting material, 2-methyl-4-nitrobenzoic acid in a

suitable solvent like ethanol, is injected into the flow stream.[5]

Reduction: The reactant passes through the catalyst bed under hydrogen pressure, where

the nitro group is reduced to an amino group.

Product Collection: The product stream is collected downstream.[5]

Isolation: The solvent is removed via reduced pressure distillation to yield the final product,

4-Amino-2-methylbenzoic acid.[5]

Applications and Biological Significance
4-Amino-2-methylbenzoic acid serves as a crucial intermediate in several industrial and

research applications.

Peptide Synthesis: It is utilized in solution-phase peptide synthesis.[3][5]

Dyes and Pigments: The compound acts as a precursor in the manufacturing of dyes and

pigments.[6][7]

Material Science: It is employed as a building block for creating specialty polymers and other

advanced materials, potentially enhancing properties like thermal stability.[6][7]

Biochemical Research: This molecule is used in studies of metabolic pathways and enzyme

activity.[6] One study has shown that it can inhibit the neuraminidase enzyme, which may

lead to decreased bacterial growth for certain Gram-positive bacteria. It is also a key

intermediate in the synthesis of various pharmaceuticals, including anti-inflammatory drugs.

[7][8]

Experimental Protocols
Accurate characterization is critical for ensuring the purity and identity of 4-Amino-2-
methylbenzoic acid for research and development. Below is a representative protocol for

purity assessment using High-Performance Liquid Chromatography (HPLC).

Protocol: Purity Analysis by HPLC
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This protocol is a standard methodology for the analysis of aromatic carboxylic acids and can

be adapted for 4-Amino-2-methylbenzoic acid.

Objective: To determine the purity of a 4-Amino-2-methylbenzoic acid sample by

quantifying the main peak area relative to the total peak area.

Materials & Instrumentation:

4-Amino-2-methylbenzoic acid sample

HPLC-grade acetonitrile and water

Formic acid or Trifluoroacetic acid (TFA)

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

0.45 µm syringe filters

Methodology:

Mobile Phase Preparation: Prepare Mobile Phase A as 0.1% formic acid in water and

Mobile Phase B as 0.1% formic acid in acetonitrile.

Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of water

and acetonitrile to a concentration of 1 mg/mL (stock solution). Dilute the stock solution to

a working concentration of 0.1 mg/mL with the same diluent. Filter the final solution

through a 0.45 µm syringe filter before injection.[9]

Chromatographic Conditions:

Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL[9]
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Detector Wavelength: 254 nm (or wavelength of maximum absorbance)

Column Temperature: 30 °C

Gradient Elution:

0-2 min: 10% B

2-15 min: 10% to 90% B

15-18 min: 90% B

18-20 min: 90% to 10% B

20-25 min: 10% B (re-equilibration)

Data Analysis:

Integrate all peaks in the chromatogram.

Calculate the area percentage of the main peak corresponding to 4-Amino-2-
methylbenzoic acid.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.
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Analytical Workflow for Compound Characterization

Sample Preparation
(Dissolution & Filtration)

HPLC Analysis
(Purity Assessment)

NMR Spectroscopy
(Structural Elucidation)

Mass Spectrometry
(Molecular Weight Confirmation)

Data Integration & Analysis

Final Report
(Purity, Structure, MW)

Click to download full resolution via product page

Caption: A typical analytical workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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